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Compound Focus: Piperazinomycin

CAS No.: 83858-82-6

Cat. No.: S588498

Piperazinomycin is an antifungal antibiotic characterized as a basic and lipophilic compound, produced by

the bacterium Streptoverticillium olivoreticuli subsp. neoenacticus [1] [2].

The table below summarizes its fundamental properties:

Property Description

Producing Microorganism  Streptoverticillium olivoreticuli subsp. neoenacticus [1] [2]

Molecular Formula C~18~H~20~N~2~0~2~ [2]
Nature Basic, Lipophilic [1] [2]
Antifungal Spectrum Fungi and yeasts; particularly active against Trichophyton species [1] [2]

Fermentation, Extraction & Purification Protocol

The following workflow and methodology detail the process for obtaining piperazinomycin from the

microbial culture.
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Start: Fermentation

Mycelial Cake Broth Filtrate
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Detailed Methodologies:

e Step 1 & 2: Mycelia Extraction The mycelial cake, separated from the fermented broth, is extracted

using methanol to solubilize the antibiotic [1] [2].

o Step 3: Broth Filtration The filtered broth is processed via adsorption chromatography. The filtrate is
passed through Amberlite XAD-2 resin, and the bound piperazinomycin is eluted using aqueous

acetone [1] [2].

e Step 4: Initial Purification The crude extracts from both pathways are combined and subjected to

column chromatography. The first step typically uses Sephadex LH-20 for desalting and initial
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fractionation based on size exclusion and adsorption [1] [2].

e Step 5: Final Purification Further purification is achieved by a second round of size-exclusion
chromatography on Sephadex G-15, followed by a final polishing step using preparative thin-layer
chromatography (TLC) on silica gel [1] [2].

A critical step in the process is the liquid-liquid extraction of the broth filtrate at alkaline pH using methyl
isobutyl ketone (MIBK), which leverages the basic and lipophilic nature of piperazinomycin for effective

separation from aqueous contaminants [1] [2].

Biological Activity Assessment

The antifungal activity of piperazinomycin was evaluated against a panel of fungi and yeasts. The following

table summarizes its notable biological profile:

Assay Aspect Findings for Piperazinomycin

Antifungal Spectrum Shows inhibitory activity against a range of fungi and yeasts [1] [2].
Potency vs. Exhibits particularly strong activity against fungi of the genus Trichophyton
Trichophyton [1] [2].

Research Context and Modern Perspectives

While the original isolation was reported decades ago, the piperazine moiety remains a critical

pharmacophore in modern drug discovery.

e Piperazine in Modern Antimicrobials: Piperazine is a privileged structure in pharmaceuticals, found
in many commercial antibiotics (like Ciprofloxacin and Levofloxacin) and antifungal agents [3].
Current research continues to explore synthetic piperazine derivatives, such as novel triazole
piperazine compounds, which show promising activity against plant pathogens like Fusarium
graminearum and Rhizoctonia solani [4].

e Advanced Screening Techniques: Modern approaches for discovering metabolite-producing
microbes involve direct screening of environmental samples. For example, agar plates containing a
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test organism can be used to detect antibiotics by observing zones of growth inhibition, a method that
could be applied in the search for new piperazinomycin analogs [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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